molecular formula C45H74O2 B10824238 [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12E)-octadeca-9,12-dienoate

[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12E)-octadeca-9,12-dienoate

Cat. No.: B10824238
M. Wt: 647.1 g/mol
InChI Key: KRNRQFPNZYCUMQ-RVFTXCBXSA-N
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Properties

Molecular Formula

C45H74O2

Molecular Weight

647.1 g/mol

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12E)-octadeca-9,12-dienoate

InChI

InChI=1S/C45H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,23,26,36,38-42H,7-10,13,16-22,24-25,27-34H2,1-6H3/b12-11+,15-14-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1

InChI Key

KRNRQFPNZYCUMQ-RVFTXCBXSA-N

Isomeric SMILES

CCCCC/C=C/C/C=C\CCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCC=C(C)C)C)C

Canonical SMILES

CCCCCC=CCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCC=C(C)C)C)C

Origin of Product

United States

Preparation Methods

Desmosteryl Linoleate can be synthesized through esterification reactions. The synthetic route typically involves the reaction of desmosterol with linoleic acid in the presence of a catalyst. The reaction conditions often include the use of an acid catalyst and a solvent such as heptane . The esterification process results in the formation of Desmosteryl Linoleate, which can be purified to achieve a high level of purity (≥98%) .

Chemical Reactions Analysis

Desmosteryl Linoleate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of Desmosteryl Linoleate can lead to the formation of oxides, while reduction can result in the formation of alcohols .

Scientific Research Applications

Desmosteryl Linoleate has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a model compound to study esterification reactions and sterol biosynthesis. In biology, it is studied for its role in cell membrane structure and function. In medicine, Desmosteryl Linoleate is investigated for its potential therapeutic effects, particularly in modulating cholesterol levels and inflammatory responses . In industry, it is used in the production of high-purity lipid standards and pharmaceutical development .

Comparison with Similar Compounds

Desmosteryl Linoleate is unique compared to other similar compounds due to its specific combination of desmosterol and linoleic acid. Similar compounds include Desmosteryl Palmitate and other desmosterol esters . These compounds share similar biosynthetic pathways and functions but differ in their fatty acid components. The uniqueness of Desmosteryl Linoleate lies in its specific fatty acid component, linoleic acid, which imparts distinct biochemical properties and potential therapeutic effects .

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